Cas no 551935-98-9 (N'-hydroxypyrrolidine-1-carboximidamide)
551935-98-9 structure
Product Name:N'-hydroxypyrrolidine-1-carboximidamide
CAS No:551935-98-9
MF:C5H11N3O
MW:129.160340547562
CID:943503
PubChem ID:40479342
Update Time:2025-04-19
N'-hydroxypyrrolidine-1-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- 1-pyrrolidinecarboximidamide,n-hydroxy-
- 1-[hydroxy(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol
- AC1Q7DDJ
- AR-1B9481
- KST-1B9120
- N-Hydroxypropranolol
- N-hydroxy-pyrrolidine-1-carboxamidine
- N'-hydroxypyrrolidine-1-carboximidamide
- SCHEMBL4586883
- EN300-153903
- 551935-98-9
- CHEMBL312063
-
- Inchi: 1S/C5H11N3O/c6-5(7-9)8-3-1-2-4-8/h9H,1-4H2,(H2,6,7)
- InChI Key: YVUUTZVRHZMHKM-UHFFFAOYSA-N
- SMILES: O/N=C(\N)/N1CCCC1
Computed Properties
- Exact Mass: 129.09033
- Monoisotopic Mass: 129.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 59.35
N'-hydroxypyrrolidine-1-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-153903-0.05g |
N'-hydroxypyrrolidine-1-carboximidamide |
551935-98-9 | 0.05g |
$443.0 | 2023-06-06 | ||
| Enamine | EN300-153903-0.1g |
N'-hydroxypyrrolidine-1-carboximidamide |
551935-98-9 | 0.1g |
$464.0 | 2023-06-06 | ||
| Enamine | EN300-153903-0.25g |
N'-hydroxypyrrolidine-1-carboximidamide |
551935-98-9 | 0.25g |
$485.0 | 2023-06-06 | ||
| Enamine | EN300-153903-0.5g |
N'-hydroxypyrrolidine-1-carboximidamide |
551935-98-9 | 0.5g |
$507.0 | 2023-06-06 | ||
| Enamine | EN300-153903-1.0g |
N'-hydroxypyrrolidine-1-carboximidamide |
551935-98-9 | 1g |
$528.0 | 2023-06-06 | ||
| Enamine | EN300-153903-2.5g |
N'-hydroxypyrrolidine-1-carboximidamide |
551935-98-9 | 2.5g |
$1034.0 | 2023-06-06 | ||
| Enamine | EN300-153903-5.0g |
N'-hydroxypyrrolidine-1-carboximidamide |
551935-98-9 | 5g |
$1530.0 | 2023-06-06 | ||
| Enamine | EN300-153903-10.0g |
N'-hydroxypyrrolidine-1-carboximidamide |
551935-98-9 | 10g |
$2269.0 | 2023-06-06 | ||
| Enamine | EN300-153903-50mg |
N'-hydroxypyrrolidine-1-carboximidamide |
551935-98-9 | 50mg |
$443.0 | 2023-09-26 | ||
| Enamine | EN300-153903-100mg |
N'-hydroxypyrrolidine-1-carboximidamide |
551935-98-9 | 100mg |
$464.0 | 2023-09-26 |
N'-hydroxypyrrolidine-1-carboximidamide Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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